Cas no 1010883-95-0 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide
• CAS No: 1010883-95-0
• MF: C₁₉H₂₀N₂O₃S
• MW: 356.438703536987
• CID: 5987675
• PubChem ID: 24281786
• Update Time: 2025-06-16

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]-1-phenylmethanesulfonamide
• Benzenemethanesulfonamide, N-[1-(cyclopropylcarbonyl)-2,3-dihydro-1H-indol-6-yl]-
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)-1-phenylmethanesulfonamide
• N-[1-(cyclopropylcarbonyl)-2,3-dihydro-1H-indol-6-yl]-1-phenylmethanesulfonamide
• 1010883-95-0
• F5099-0724
• AKOS005633452
• VU0635802-1

• Inchi： 1S/C19H20N2O3S/c22-19(16-6-7-16)21-11-10-15-8-9-17(12-18(15)21)20-25(23,24)13-14-4-2-1-3-5-14/h1-5,8-9,12,16,20H,6-7,10-11,13H2
• InChI Key： ISGJXTIDGIXSNT-UHFFFAOYSA-N
• SMILES： C1(CS(NC2=CC3=C(C=C2)CCN3C(C2CC2)=O)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 356.11946368g/mol
• Monoisotopic Mass: 356.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 615.8±65.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide

Recent Advances in the Study of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide (CAS: 1010883-95-0)

In recent years, the compound N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide (CAS: 1010883-95-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide involves a series of well-optimized chemical reactions, ensuring high yield and purity. Recent studies have focused on improving the synthetic routes to enhance scalability and reduce production costs. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored, demonstrating significant improvements in efficiency. These advancements are crucial for facilitating further preclinical and clinical studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target and modulate the activity of certain kinases, leading to downstream effects that could be beneficial in treating conditions such as rheumatoid arthritis and certain types of cancer. The compound's high specificity and low off-target effects make it a promising candidate for drug development.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy and safety profile. Preclinical trials using animal models have demonstrated significant reductions in disease markers with minimal adverse effects. These findings have paved the way for upcoming clinical trials, which aim to evaluate the compound's pharmacokinetics, pharmacodynamics, and therapeutic potential in human subjects. Researchers are particularly optimistic about its application in personalized medicine, given its targeted mechanism of action.

Despite the promising results, challenges remain in the development of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Additionally, the compound's long-term safety and efficacy in diverse patient populations require thorough investigation. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this molecule to the market.

In conclusion, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)-1-phenylmethanesulfonamide represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique properties and promising preclinical data underscore its potential as a therapeutic agent for various diseases. Continued research and development efforts will be crucial in unlocking its full potential and translating these findings into clinical benefits for patients worldwide.